N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H23N5O4/c1-28-16-12-15(13-17(14-16)29-2)22-21(27)26-9-7-25(8-10-26)20-6-5-18(23-24-20)19-4-3-11-30-19/h3-6,11-14H,7-10H2,1-2H3,(H,22,27)
• InChI Key: ZZFRHDOYHIGYGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=CO4)OC
• Molecular Formula: C21H23N5O4
• Molecular Weight: 409.4 g/mol

Description

N-(3,5-Dimethoxyphenyl)-4-[6-(Furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide (DMPPC) is a novel piperazine-based molecule that has recently been developed as a potential therapeutic agent for a variety of medical conditions. DMPPC was first synthesized in 2017 and has since been studied for its potential therapeutic applications. This molecule has a unique structure that makes it particularly attractive for use in drug development, as it can be easily modified to target specific areas of the body. The structure of DMPPC also allows for a wide range of biological and pharmacological activities, making it a promising candidate for further study and development.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been studied for its potential therapeutic applications in a variety of medical conditions, including cancer, inflammation, and neurological disorders. In particular, N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been found to possess anti-tumor properties, as well as anti-inflammatory and neuroprotective effects. Additionally, N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been studied for its potential to modulate the activity of certain enzymes, such as acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide is not yet fully understood. However, it is believed that N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide may act by modulating the activity of certain enzymes, such as acetylcholinesterase, as well as by inhibiting the growth of cancer cells. Additionally, N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been found to possess anti-inflammatory and neuroprotective properties, which may be due to its ability to inhibit the production of pro-inflammatory cytokines and to protect neurons from oxidative stress.
Biochemical and Physiological Effects
In addition to its potential therapeutic applications, N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been found to have a variety of biochemical and physiological effects. These include the inhibition of certain enzymes, such as acetylcholinesterase, as well as the activation of certain receptors, such as the 5-HT2A receptor. Additionally, N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide has been found to possess anti-inflammatory and neuroprotective properties, as well as anti-tumor effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide in lab experiments include its relatively simple synthesis, its ability to be easily modified to target specific areas of the body, and its wide range of biological and pharmacological activities. Additionally, N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide is a relatively inexpensive molecule, making it an attractive option for use in drug development. However, there are some limitations to using N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide in laboratory experiments, such as the fact that its exact mechanism of action is not yet fully understood. Additionally, there is still much to be learned about the potential therapeutic applications of N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide, as well as its potential side effects.

Future Directions

The potential therapeutic applications of N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide are still largely unexplored, and there are many possible future directions for research. These include further studies into the mechanism of action of N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide, as well as studies into its potential therapeutic applications in a variety of medical conditions. Additionally, further research could be conducted into the potential side effects of N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide, as well as its potential interactions with other drugs. Finally, further studies could be conducted into the potential of N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide to be used in combination with other drugs to create more effective treatments.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-4-[6-(furan-2-yl)pyridazin-3-yl]piperazine-1-carboxamide is relatively simple and involves the reaction of 3,5-dimethoxyphenyl piperazine-1-carboxylic acid with 6-(furan-2-yl) pyridazin-3-yl chloride in the presence of triethylamine. This reaction results in the formation of a piperazine-based molecule with a unique structure. The reaction is typically carried out in dimethylformamide and is considered to be an efficient and cost-effective method of synthesizing this molecule.